Cas no 438613-84-4 (2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile)
438613-84-4 structure
Product Name:2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
CAS No:438613-84-4
MF:C13H12N2S
MW:228.312781333923
MDL:MFCD02609653
CID:327227
PubChem ID:672392
Update Time:2025-04-19
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-methyl-4-(p-tolyl)thiophene-3-carbonitrile
- 2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
- 3-Thiophenecarbonitrile,2-amino-5-methyl-4-(4-methylphenyl)-
- MFCD02609653
- AK-968/40776785
- 438613-84-4
- AKOS003275081
- VS-06546
- DTXSID80350055
- CS-0315948
- 2-amino-5-methyl-4-(4-methylphenyl)-3-thiophenecarbonitrile
-
- MDL： MFCD02609653
- Inchi： 1S/C13H12N2S/c1-8-3-5-10(6-4-8)12-9(2)16-13(15)11(12)7-14/h3-6H,15H2,1-2H3
- InChI Key： RHICPTFVQDHWOQ-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C(=C1C)C1C=CC(C)=CC=1)N
Computed Properties
- Exact Mass: 228.07211956g/mol
- Monoisotopic Mass: 228.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 78Ų
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A621710-50mg |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A621710-100mg |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A621710-500mg |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 500mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM113842-5g |
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 95% | 5g |
$600 | 2021-08-06 | |
| Chemenu | CM113842-10g |
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 95% | 10g |
$960 | 2021-08-06 | |
| Matrix Scientific | 029231-500mg |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 500mg |
$189.00 | 2023-09-06 | ||
| abcr | AB214676-1 g |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile; 95% |
438613-84-4 | 1g |
€367.20 | 2023-05-06 | ||
| abcr | AB214676-5 g |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile; 95% |
438613-84-4 | 5g |
€1,001.00 | 2022-06-11 | ||
| Chemenu | CM113842-5g |
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM113842-10g |
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile |
438613-84-4 | 95% | 10g |
$*** | 2023-05-30 |
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
438613-84-4 (2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile) Related Products
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- 99011-93-5(2-Amino-5-methyl-4-phenylthiophene-3-carbonitrile)
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- 438219-18-2(2-Amino-4-(3,4-dimethylphenyl)-5-methylthiophene-3-carbonitrile)
- 52603-48-2(2-Amino-3,5-dicyano-4-methylthiophene)
- 519016-83-2(2-Amino-4-biphenyl-4-ylthiophene-3-carbonitrile)
- 52846-60-3(2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-)
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